Cas no 1806446-36-5 (3-Bromo-1-(3-bromo-5-nitrophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-bromo-5-nitrophenyl)propan-1-one
• CAS No: 1806446-36-5
• MF: C₉H₇Br₂NO₃
• MW: 336.964781045914
• CID: 4978924
• Update Time: 2025-06-11

3-Bromo-1-(3-bromo-5-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-bromo-5-nitrophenyl)propan-1-one

• Inchi： 1S/C9H7Br2NO3/c10-2-1-9(13)6-3-7(11)5-8(4-6)12(14)15/h3-5H,1-2H2
• InChI Key： PSFRTHCGJAFRQQ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=C(C=1)[N+](=O)[O-])Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.8
• Topological Polar Surface Area: 62.9

Additional information on 3-Bromo-1-(3-bromo-5-nitrophenyl)propan-1-one

Professional Introduction to 3-Bromo-1-(3-bromo-5-nitrophenyl)propan-1-one (CAS No. 1806446-36-5)

3-Bromo-1-(3-bromo-5-nitrophenyl)propan-1-one is a significant compound in the field of organic chemistry and pharmaceutical research, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number 1806446-36-5, has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically active molecules. The presence of multiple bromine and nitro substituents makes it a versatile building block for further chemical modifications, enabling the development of novel therapeutic agents.

The molecular structure of 3-Bromo-1-(3-bromo-5-nitrophenyl)propan-1-one consists of a propanone core substituted with a bromo group at the first carbon and a phenyl ring at the second carbon, which itself is further functionalized with bromine and nitro groups. This arrangement not only contributes to its reactivity but also opens up possibilities for diverse chemical transformations. The compound's ability to participate in nucleophilic substitution reactions, cross-coupling reactions, and other organic transformations makes it invaluable in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both bromine and nitro substituents. These groups are known to enhance binding affinity and metabolic stability, making them desirable in drug design. 3-Bromo-1-(3-bromo-5-nitrophenyl)propan-1-one has been investigated as a precursor for developing small-molecule inhibitors targeting various biological pathways. Its structural features suggest potential applications in the treatment of inflammatory diseases, infectious disorders, and even oncological conditions.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. Researchers have leveraged its framework to create derivatives with enhanced pharmacological properties. For instance, modifications at the phenyl ring or the propanone moiety have led to compounds with improved solubility, bioavailability, and target specificity. The bromine atoms serve as handles for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The nitro group in 3-Bromo-1-(3-bromo-5-nitrophenyl)propan-1-one adds another layer of reactivity. It can be reduced to an amine or converted into other functional groups like azides or nitriles through metal-catalyzed reductions or diazotization reactions. These transformations have been exploited in the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents. The dual functionality provided by the bromine and nitro groups makes this compound a powerful tool for medicinal chemists seeking to develop innovative therapeutic strategies.

Recent studies have highlighted the role of halogenated aromatic compounds in drug discovery. Compounds like 3-Bromo-1-(3-bromo-5-nitrophenyl)propan-1-one have shown promise in modulating enzyme activity and disrupting protein-protein interactions. For example, derivatives of this compound have been investigated for their ability to inhibit tyrosine kinases, which are overexpressed in many cancerous cells. The structural motif allows for precise tuning of electronic properties, thereby influencing binding affinity and selectivity.

The synthesis of 3-Bromo-1-(3-bromo-5-nitrophenyl)propan-1-one involves multi-step organic reactions that showcase advanced synthetic methodologies. The process typically begins with the bromination of an appropriate phenyl derivative followed by nitration and subsequent alkylation steps. Each step requires careful optimization to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient synthetic routes, reducing waste and improving scalability.

The compound's significance extends beyond academic research; it has practical implications in industrial applications as well. Pharmaceutical companies often use such intermediates to streamline drug development pipelines. The availability of well-characterized starting materials like 3-Bromo-1-(3-bromo-5-nitrophenyl)propan-1-one accelerates the discovery process by providing chemists with a reliable foundation for constructing complex molecules.

In conclusion, 3-Bromo-1-(3-bromo-5-nitrophenyl)propan-1-one (CAS No. 1806446-36-5) represents a valuable asset in the realm of organic synthesis and pharmaceutical development. Its unique structural features and reactivity profile make it a preferred choice for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for halogenated aromatic compounds, this compound is poised to play an increasingly important role in drug discovery and development.